Cas no 1179619-54-5 (methyl 3-amino-1-azabicyclo2.2.2octane-3-carboxylate)

• Product Name: methyl 3-amino-1-azabicyclo2.2.2octane-3-carboxylate
• CAS No: 1179619-54-5
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 5983374
• PubChem ID: 60796973
• Update Time: 2025-11-04

methyl 3-amino-1-azabicyclo2.2.2octane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-1-azabicyclo2.2.2octane-3-carboxylate
• AKOS010013336
• EN300-1068811
• methyl 3-amino-1-azabicyclo[2.2.2]octane-3-carboxylate
• 1179619-54-5

• Inchi： 1S/C9H16N2O2/c1-13-8(12)9(10)6-11-4-2-7(9)3-5-11/h7H,2-6,10H2,1H3
• InChI Key： WOZYRQICCNHPRO-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CN2CCC1CC2)N)=O

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 55.6Ų

Additional information on methyl 3-amino-1-azabicyclo2.2.2octane-3-carboxylate

Methyl 3-Amino-1-azabicyclo[2.2.2]octane-3-carboxylate (CAS 1179619-54-5): A Versatile Bicyclic Building Block in Modern Organic Synthesis

The methyl 3-amino-1-azabicyclo[2.2.2]octane-3-carboxylate (CAS 1179619-54-5) represents an important class of bicyclic amine derivatives that has gained significant attention in pharmaceutical research and organic synthesis. This structurally unique compound combines the rigid 1-azabicyclo[2.2.2]octane scaffold with both amino and ester functional groups, making it a valuable intermediate for drug discovery and material science applications.

Chemically classified as a bridged bicyclic compound, this molecule features a nitrogen atom at the bridgehead position of its 2.2.2 bicyclic system. The presence of both 3-amino and 3-carboxylate methyl ester substituents provides two reactive sites for further chemical modifications, which explains its growing popularity in medicinal chemistry. Recent literature indicates that derivatives of 1-azabicyclo[2.2.2]octane have shown promising biological activities, particularly in neurological and cardiovascular research areas.

From a synthetic perspective, methyl 3-amino-1-azabicyclo[2.2.2]octane-3-carboxylate serves as an excellent chiral building block for the preparation of more complex molecules. Its rigid structure helps control the three-dimensional orientation of attached functional groups, a property highly valued in the design of enzyme inhibitors and receptor modulators. The compound's molecular weight of 184.23 g/mol and balanced lipophilicity make it particularly suitable for drug discovery applications where molecular size and polarity are critical factors.

The synthetic utility of CAS 1179619-54-5 extends to multiple areas of contemporary research. In pharmaceutical chemistry, it has been employed as a precursor for neuromodulatory agents, with several research groups investigating its potential in developing novel treatments for neurodegenerative disorders. The compound's bicyclic amine core mimics certain natural alkaloid structures, which may explain its biological relevance and the growing interest from medicinal chemists.

Recent advances in organocatalysis have highlighted the value of 1-azabicyclo[2.2.2]octane derivatives as chiral auxiliaries and catalysts. The constrained geometry of the bicyclic system can induce significant stereoselectivity in various organic transformations. This has led to increased demand for methyl 3-amino-1-azabicyclo[2.2.2]octane-3-carboxylate from research institutions and pharmaceutical companies engaged in asymmetric synthesis projects.

From a commercial availability standpoint, CAS 1179619-54-5 is typically supplied as a white to off-white crystalline powder with high purity (>97%). Proper storage recommendations include keeping the compound in a cool, dry place under inert atmosphere to maintain stability. While not classified as hazardous under normal handling conditions, standard laboratory precautions should be observed when working with this chemical.

The analytical characterization of methyl 3-amino-1-azabicyclo[2.2.2]octane-3-carboxylate typically includes 1H NMR, 13C NMR, and mass spectrometry data. The proton NMR spectrum shows characteristic signals for the bicyclic system's protons between 1.5-3.5 ppm, with the ester methyl group appearing as a sharp singlet around 3.7 ppm. These spectral features aid in quality control and compound identification during synthetic applications.

In the context of current research trends, this compound aligns well with the growing interest in saturated nitrogen heterocycles as privileged structures in medicinal chemistry. The pharmaceutical industry's focus on CNS-targeted therapeutics and GPCR modulators has created new opportunities for applications of bicyclic amine scaffolds. Additionally, the compound's potential in peptide mimetics design makes it relevant to the expanding field of peptide-based therapeutics.

Future research directions for CAS 1179619-54-5 may include exploration of its metal complexation properties, given the presence of both amino and ester functional groups. The compound's potential as a ligand in asymmetric catalysis or as a component in functional materials represents another promising avenue for investigation. These diverse applications underscore the compound's versatility and continuing relevance in chemical research.

For researchers sourcing methyl 3-amino-1-azabicyclo[2.2.2]octane-3-carboxylate, it's important to verify the supplier's analytical data and certificate of analysis. The compound's purity and isomeric composition can significantly impact its performance in synthetic applications. Current market trends indicate steady demand for this specialty chemical, with increasing interest from both academic and industrial research groups working on next-generation pharmaceutical candidates and advanced materials.